Cas no 62393-15-1 (3,6-Heptadienenitrile)

• Product Name: 3,6-Heptadienenitrile
• CAS No: 62393-15-1
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 446463
• PubChem ID: 54422396
• Update Time: 2025-04-19

3,6-Heptadienenitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Heptadienenitrile
• hepta-3,6-dienenitrile
• 62393-15-1
• DTXSID30711218

• Inchi： 1S/C7H9N/c1-2-3-4-5-6-7-8/h2,4-5H,1,3,6H2
• InChI Key： WBSMPAAFNGXUDE-UHFFFAOYSA-N
• SMILES： N#CCC=CCC=C

Computed Properties

• Exact Mass: 107.07357
• Monoisotopic Mass: 107.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles